Cas no 87517-98-4 (Benzene, 1,1'-(1,2-ethanediyl)bis[2-methyl-4-nitro-)

Benzene, 1,1'-(1,2-ethanediyl)bis[2-methyl-4-nitro- structure
87517-98-4 structure
Product Name:Benzene, 1,1'-(1,2-ethanediyl)bis[2-methyl-4-nitro-
CAS No:87517-98-4
MF:C16H16N2O4
MW:300.309244155884
CID:655568
PubChem ID:5143407
Update Time:2025-04-19

Benzene, 1,1'-(1,2-ethanediyl)bis[2-methyl-4-nitro- Chemical and Physical Properties

Names and Identifiers

    • 2-methyl-1-[2-(2-methyl-4-nitrophenyl)ethyl]-4-nitrobenzene
    • DTXSID30408737
    • 2,2'-Dimethyl-4,4'-dinitrobibenzyl
    • DUSWUNUUPHBELH-UHFFFAOYSA-N
    • 2,2'-dimethyl-4,4'-dinitro-bibenzyl
    • AKOS024335100
    • 87517-98-4
    • Benzene, 1,1'-(1,2-ethanediyl)bis[2-methyl-4-nitro-
    • Inchi: 1S/C16H16N2O4/c1-11-9-15(17(19)20)7-5-13(11)3-4-14-6-8-16(18(21)22)10-12(14)2/h5-10H,3-4H2,1-2H3
    • InChI Key: DUSWUNUUPHBELH-UHFFFAOYSA-N
    • SMILES: [O-][N+](C1C=CC(=C(C)C=1)CCC1C=CC(=CC=1C)[N+](=O)[O-])=O

Computed Properties

  • Exact Mass: 300.11100700g/mol
  • Monoisotopic Mass: 300.11100700g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 3
  • Complexity: 366
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.5
  • Topological Polar Surface Area: 91.6Ų
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